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Compound of Interest

Compound Name: Sieboldin

Cat. No.: B600483 Get Quote

A Technical Guide for Researchers and Drug Development Professionals

Introduction
Sieboldin is a specialized secondary metabolite belonging to the dihydrochalcone group of

flavonoids.[1][2] While many flavonoids are widely distributed in the plant kingdom, sieboldin is

found in high concentrations almost exclusively in some wild Malus (apple) species, such as

Malus toringo and Malus micromalus.[1][2] This restricted natural occurrence, coupled with its

potential biological activities, makes sieboldin a compound of significant interest for

phytochemical, pharmacological, and drug development research. This technical guide

provides an in-depth overview of sieboldin, focusing on its biosynthesis, quantification, and

biological activities, with a particular emphasis on experimental protocols and the signaling

pathways it may modulate.

Chemical Profile
Chemical Name: 3-(3,4-dihydroxyphenyl)-1-[2,6-dihydroxy-4-[3,4,5-trihydroxy-6-

(hydroxymethyl)oxan-2-yl]oxyphenyl]propan-1-one[3]

Molecular Formula: C₂₁H₂₄O₁₁[3]

Molecular Weight: 452.4 g/mol [3]

Class: Dihydrochalcone, Flavonoid Glycoside
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Figure 1: Chemical structure of Sieboldin.

Biosynthesis of Sieboldin in Malus
Sieboldin biosynthesis is a branch of the broader flavonoid pathway, which originates from the

phenylpropanoid metabolic pathway.[4][5] The key precursor for dihydrochalcones in Malus is

phloretin. The biosynthesis of sieboldin is believed to involve a key hydroxylation step.[1] A

putative dihydrochalcone 3-hydroxylase (DHC3H) has been identified in wild Malus species

that accumulate sieboldin, suggesting its role in the synthesis of this compound in vivo.[1][2]

The proposed biosynthetic pathway for sieboldin likely involves the glycosylation of 3-

hydroxyphloretin.[6] This pathway highlights the enzymatic machinery present in certain wild

Malus species that is absent or less active in domesticated apples (Malus × domestica), which

primarily accumulate phloridzin (phloretin 2′-O-glucoside).[1][2]
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Fresh Malus Leaves

Grind to a fine powder
in liquid nitrogen

Extract with 80% methanol (v/v)
(e.g., 100 mg FW in 5 mL)

Sonicate for 20 min at 60 Hz
in a water bath at 25°C

Incubate in the dark for 48 h

Filter through a 0.22 µm PTFE filter

Store at 4°C prior to analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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